Cas no 3083-77-0 (1-beta-D-Arabinofuranosyluracil)

Uridine arabinoside is a chemical substance with the molecular formula C9H12N2O6.
1-beta-D-Arabinofuranosyluracil structure
3083-77-0 structure
Product Name:1-beta-D-Arabinofuranosyluracil
CAS No:3083-77-0
Molecular Formula:C9H12N2O6
Molecular Weight:244.20138
MDL:MFCD00065998
CID:43789
PubChem ID:24900655

1-beta-D-Arabinofuranosyluracil Properties

Names and Identifiers

    • 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • 1-?Arabinofuranosyluracil
    • 1-β-D-Arabinofuranosyluracil
    • ara-U
    • 1-beta-D-Arabinofuranosyluracil
    • Spongouridine
    • 1-β-D-Arabinofuranosyluracil, Uracil 1-β-D-arabinofuranoside
    • ARABINOFURANOSYLURACIL
    • Arauridine
    • URACIL-BETA-D-ARABINOFURANOSIDE
    • 1-.β.-D-Arabinofuranosyluracil
    • Uracil arabinoside
    • Uracil 1-β-D-Arabinofuranoside
    • Uridine
    • 1-beta-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione
    • 1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • NS00076410
    • Uracil, 1-beta-D-arabinofuranosyl- (VAN)
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]pyrimidine-2,4-dione
    • UNII-ZK0WMW5NQF
    • DRTQHJPVMGBUCF-CCXZUQQUSA-N
    • Uracil 1- beta -D-arabinofuranoside
    • Uridine arabinoside
    • 5-24-06-00136 (Beilstein Handbook Reference)
    • ZK0WMW5NQF
    • s4807
    • 1-
    • 1-(beta-D-arabinofuranosyl)-pyrimidin-2,4(3H)-dione
    • Uracil arabinoside, United States Pharmacopeia (USP) Reference Standard
    • MFCD00065998
    • 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-
    • Uracil 1-b-D-arabinofuranoside
    • uracil-1-beta-D-arabinofuranoside
    • 1-beta-D-Arabinofuranosyl-(1H,3H)-pyrimidine-2,4-dione
    • 1-[(2R,3S,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 3083-77-0
    • SCHEMBL359587
    • Uracil arabinoside, European Pharmacopoeia (EP) Reference Standard
    • Uracil, 1-beta-D-arabinofuranosyl-
    • Uracil 1--D-arabinofuranoside
    • Uracil 1-
    • DS-14592
    • NSC 68928
    • 1beta-D-Arabinofuranosyluracil
    • cent-D-ARABINOFURANOSYLURACIL
    • A-D-arabinofuranoside
    • Arabinosyluracil
    • A820641
    • Uracil 1-beta-D-arabinofuranoside, lymphoma antiproliferative
    • 1-eta--rabinofuranosyluracl
    • DTXSID80184832
    • Spongouridin
    • 1-.BETA.-D-ARABINOFURANOSYL-2,4(1H,3H)-PYRIMIDINEDIONE
    • Uracil, 1-.beta.-D-arabinofuranosyl-
    • CHEMBL1092065
    • J-700006
    • HG1013
    • 1-b-D-Arabinofuranosyluracil
    • HY-N6652
    • SW220050-1
    • Q27136843
    • CCG-266899
    • 1-?-D-Arabinofuranosyluracil
    • BRN 0028749
    • 1-(beta-D-arabinofuranosyl)uracil
    • Spongouridine (VAN)
    • CHEBI:68346
    • EINECS 221-386-9
    • BCP29295
    • URACIL ARABINOSIDE [USP-RS]
    • AKOS015969693
    • CS-0083204
    • 1-beta-D-Arabinofurnosyluracil
    • 1-beta-D-Arabinofuranosylpyrimidine-2,4(1H,3H)-dione (Uracil Arabinoside)
    • NSC-68928
    • 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-
    • BRD-K32566431-001-01-4
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • MDL: MFCD00065998
    • InChIKey: DRTQHJPVMGBUCF-CCXZUQQUSA-N
    • Inchi: 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1
    • SMILES: O=C1NC(C=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@@H]2O)=O
    • BRN: 28749

Computed Properties

  • Exact Mass: 244.07000
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 244.07
  • Heavy Atom Count: 17
  • Complexity: 371
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: _2
  • Topological Polar Surface Area: 119A^2

Experimental Properties

  • LogP: -2.85190
  • PSA: 124.78000
  • Refractive Index: 1.643
  • Boiling Point: °Cat760mmHg
  • Melting Point: 222°C(dec.)(lit.)
  • Flash Point: °Cat760mmHg
  • Color/Form: Powder
  • Sensitiveness: Sensitive to heat
  • Density: 1.6740

1-beta-D-Arabinofuranosyluracil Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0031W6-1g
2,4(1H,3H)-Pyrimidinedione, 1-β-D-arabinofuranosyl-
3083-77-0 98%
1g
$5.00 2025-02-19
A2B Chem LLC
AB41622-1g
Arabinofuranosyluracil
3083-77-0 98%
1g
$5.00 2024-04-20
Aaron
AR00324I-1g
2,4(1H,3H)-Pyrimidinedione, 1-β-D-arabinofuranosyl-
3083-77-0 98%
1g
$5.00 2025-01-21
abcr
AB352660-1 g
1-beta-D-Arabinofuranosyluracil; 99%
3083-77-0
1g
€41.10 2021-09-16
Ambeed
A141122-1g
1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
3083-77-0 98%
1g
$6.0 2025-02-20
Chemenu
CM196039-1000g
Arabinofuranosyluracil
3083-77-0 98%
1000g
$*** 2023-03-29
ChemScence
CS-0083204-10g
1-beta-D-Arabinofuranosyluracil
3083-77-0 >97.0%
10g
$45.0 2022-04-27
eNovation Chemicals LLC
D695574-25g
1-beta-D-Arabinofuranosyluracil
3083-77-0 98%
25g
$115 2022-09-02
Fluorochem
214908-1g
1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
3083-77-0 95%
1g
£10.00 2022-03-01
MedChemExpress
HY-N6652-10mM*1mLinDMSO
1-beta-D-Arabinofuranosyluracil
3083-77-0 ≥98.0%
10mM*1mLinDMSO
¥550 2023-07-26

1-beta-D-Arabinofuranosyluracil Suppliers

WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:3083-77-0)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
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(CAS:3083-77-0)
MR./MRS.:LU ZHONG HUA
Phone:17621252073
Email:luzh@nature-standard.com
Wuhan Newgreat Chemical Co., Ltd
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(CAS:3083-77-0)
MR./MRS.:ZHANG JING LI
Phone:18502781673
Email:new_great@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:3083-77-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:3083-77-0)
MR./MRS.:SUN WEN TING
Phone:13914000513
Email:sales1@senfeida.com
HU BEI YUN MEI Technology Co., Ltd.
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(CAS:3083-77-0)
MR./MRS.:FANG JING LI
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Hubei Guangao Biotechnology Co.,Ltd.
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(CAS:3083-77-0)
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Phone:13657291602
Email:1208480055@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3083-77-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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